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Compound of Interest

Compound Name: Enigmol

Cat. No.: B1244460

Get Quote

Welcome to the Enigmol Technical Support Center. This resource is designed for researchers,

scientists, and drug development professionals to provide guidance on optimizing Enigmol
concentration to minimize host toxicity in mice while maintaining therapeutic efficacy.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: We are observing significant weight loss in our mice treated with Enigmol. What is the

recommended starting dose to avoid this?

A1: Significant weight loss is a primary indicator of host toxicity with Enigmol.[1] Published

studies indicate that a dietary concentration of 0.1% (w/w) Enigmol leads to reduced weight

gain in mice.[1] In contrast, a concentration of 0.025% (w/w) in the diet has been shown to be

effective in reducing intestinal tumor numbers by half without adverse effects on body weight.

[1][2] For oral administration via gavage in xenograft models, a dose of 10 mg/kg did not cause

significant weight loss compared to the control group.[1] Therefore, for initial studies, it is

recommended to start with a dietary concentration of 0.025% or an oral gavage dose of 10

mg/kg.
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Q2: What are the expected biochemical markers of Enigmol-induced toxicity?

A2: At non-toxic doses (e.g., 0.025% of the diet), Enigmol has not been found to adversely

affect common biomarkers for liver and kidney function.[1] However, at higher, more

problematic concentrations, it is advisable to monitor standard hepato- and renal toxicity

markers. One study noted that total serum protein and albumin levels were slightly higher in

Enigmol-treated mice, which could be an indication of dehydration.[1]

Q3: Is Enigmol expected to be broadly cytotoxic, and how does this translate from in vitro to in

vivo?

A3: Enigmol has shown cytotoxicity across a wide variety of cancer cell lines in the NCI-60

screen, with IC50 values typically in the 8 to 12 µM range.[1] While this broad in vitro

cytotoxicity might raise concerns about host toxicity, in vivo studies have suggested that tumors

are more affected than host cells at therapeutic doses.[1] It is crucial to perform dose-response

studies in your specific mouse model to determine the optimal therapeutic window.

Q4: Can Enigmol be administered through different routes? What are the implications for

toxicity?

A4: Yes, Enigmol has been successfully administered both orally mixed in the diet and via oral

gavage.[1][2] Oral bioavailability is a key feature of this compound.[1][2] The choice of

administration route can influence the pharmacokinetic and toxicity profiles. Dietary

administration provides a continuous, lower-level exposure, while gavage results in bolus

dosing. The toxicity profile for each method should be independently evaluated.

Q5: What is the primary mechanism of action of Enigmol, and how does it relate to its

selectivity?

A5: Enigmol is a sphingoid base analog that is not phosphorylated by sphingosine kinases and

is only slowly N-acylated, making it more persistent than natural sphingoid bases.[1][2] One of

its key mechanisms is the "normalization" of aberrant β-catenin accumulation in the nucleus

and cytoplasm of cancer cells, a common defect in the APC/β-catenin regulatory system.[1][2]

This targeted action on a cancer-related pathway may contribute to its relative selectivity for

tumor cells in vivo.
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Data Summary Tables
Table 1: Enigmol Concentration and Host Toxicity in Min Mice (Dietary Administration)

Enigmol
Concentration (%
of diet, w/w)

Key Host Toxicity
Observations

Anti-Tumor
Efficacy (Intestinal
Tumors)

Reference

0.1%
Reduced weight gain

compared to control.

37% reduction in

tumor number.
[1]

0.025%

No adverse effect on

body weight; no

significant changes in

liver and kidney

function biomarkers.

52% reduction in

tumor number.
[1][2]

Control (0%) Normal weight gain.

Baseline tumor

number (75.0 ± 13.6

tumors/mouse).

[1]

Table 2: Enigmol Concentration and Host Toxicity in Nude Mouse Xenografts (Oral Gavage)

Enigmol
Concentration
(mg/kg)

Key Host Toxicity
Observations

Anti-Tumor
Efficacy (Prostate
Cancer Xenografts)

Reference

10 mg/kg

Similar weight

changes to vehicle

control group.

Approximately 50%

reduction in tumor

size.

[1]

Vehicle Control
Baseline weight

changes.

Baseline tumor

growth.
[1]

Experimental Protocols
Protocol 1: Dose-Response and Toxicity Study of
Dietary Enigmol in Min Mice
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Animal Model: C57Bl/6JMin/+ mice, starting at approximately 32 days of age.

Diet Formulation:

Prepare an essentially sphingolipid-free diet.

Divide mice into three groups:

Control Group: Standard diet.

Low-Dose Group: Diet supplemented with 0.025% (w/w) Enigmol.

High-Dose Group: Diet supplemented with 0.1% (w/w) Enigmol.

Study Duration: 6 weeks.

Monitoring:

Record body weight for each mouse twice weekly.

Observe mice daily for any clinical signs of toxicity (e.g., lethargy, ruffled fur).

Endpoint Analysis:

At the end of the study, euthanize mice and collect blood via cardiac puncture for serum

chemistry analysis (liver and kidney function markers).

Harvest the entire intestinal tract, open it longitudinally, and count the number of

adenomas under a light microscope.

Protocol 2: Efficacy and Toxicity of Oral Gavage Enigmol
in a Prostate Cancer Xenograft Model

Animal Model: Nude mice.

Tumor Implantation:
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Subcutaneously inject prostate cancer cells (e.g., DU145 or PC-3) into the flank of each

mouse.

Allow tumors to establish to a palpable size.

Treatment Groups:

Vehicle Control Group: Administer the vehicle solution (e.g., olive oil/EtOH mixture) via

oral gavage.

Enigmol Group: Administer 10 mg/kg Enigmol (formulated in the vehicle) via oral gavage

daily.

Monitoring:

Measure tumor volume with calipers every 2-3 days.

Record body weight at the same time as tumor measurements.

Endpoint Analysis:

Continue treatment until tumors in the control group reach a predetermined size limit or for

a specified duration.

Euthanize mice and collect tumors for further analysis.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1244460/docs?utm_src=pdf-body#enigmol-technical-support-center-optimizing-concentration-for-murine-studies
https://www.benchchem.com/product/b1244460/docs?utm_src=pdf-body#enigmol-technical-support-center-optimizing-concentration-for-murine-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244460?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Nucleus

Sphingosine

Sphingosine
Kinase

Phosphorylation

Enigmol

Blocks

APC/GSK3β
Complex

Normalizes function

Sphingosine-1-Phosphate
(Pro-survival)

β-catenin

Promotes Degradation

β-cateninTranslocation
TCF/LEF

Activates
Oncogenic Gene

Transcription

Click to download full resolution via product page

Caption: Enigmol's mechanism of action, blocking pro-survival signaling and promoting β-

catenin degradation.
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Caption: Workflow for determining optimal Enigmol concentration in mice.
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Caption: Relationship between Enigmol concentration, efficacy, and toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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